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Compound of Interest

Compound Name: 5-Cyclohexadecen-1-one

Cat. No.: B1217015

In the intricate world of fragrance chemistry, macrocyclic ketones are prized for their potent and
persistent musk aromas. This guide provides a detailed comparison of the olfactory properties
of two prominent macrocyclic musks: 5-Cyclohexadecen-1-one and Exaltone
(Cyclopentadecanone). Aimed at researchers, scientists, and professionals in the fragrance
and drug development industries, this document synthesizes available data on their odor
profiles, physicochemical properties, and the experimental methodologies used for their
evaluation.

Chemical and Physical Properties

A foundational understanding of the physical and chemical characteristics of these molecules is
essential for their application in fragrance formulations. Both are large cyclic ketones, but
subtle differences in their structure, such as the presence of a double bond in 5-
Cyclohexadecen-1-one, influence their olfactory perception.
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Exaltone
Property 5-Cyclohexadecen-1-one

(Cyclopentadecanone)
Synonyms Ambretone, Velvione[1] Normuscone, Musk CPD
CAS Number 37609-25-9[2] 502-72-7[3]
Molecular Formula C16H280]2] Cis5H280
Molecular Weight 236.39 g/mol [2] 224.38 g/mol
Physical Form Liquid[2] Colorless crystals[4]

) Powerful, warm, diffusive,
o Powdery, clean, intense musk- o
Odor Description powdery, animalic, greasy

like aroma[1] musk[3][4]

Quantitative Odor Comparison

Direct quantitative comparison of the odor intensity of these two compounds is challenging due
to a lack of studies that evaluate them under identical experimental conditions. However,
gualitative descriptions consistently highlight Exaltone as a particularly powerful and diffusive
musk. While a specific odor threshold for 5-Cyclohexadecen-1-one is not readily available in
the cited literature, the detection threshold for the related compound Exaltenone
(cyclopentadecenone, an unsaturated analog of Exaltone) has been reported as 0.8 ng/L in
air[5]. The odor life on a smelling strip for Exaltone is noted to be 320 hours[6].

Experimental Protocols

The evaluation of musk odorants relies on a combination of analytical and sensory techniques.
The following are detailed methodologies for key experiments in this field.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation of volatile compounds with human
sensory perception. It allows for the identification of odor-active compounds in a mixture.

Objective: To determine the odor character and intensity of individual compounds as they elute
from the gas chromatograph.
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Methodology:

o Sample Preparation: The musk compound is diluted in an appropriate solvent (e.g., ethanol)
to a concentration suitable for injection.

e Instrumentation: A gas chromatograph is equipped with a capillary column appropriate for the
separation of large molecules. The column effluent is split between a conventional detector
(e.g., Flame lonization Detector or Mass Spectrometer) and a heated sniffing port.

o Olfactory Assessment: A trained sensory panelist sniffs the effluent from the sniffing port and
records the time, intensity, and description of any perceived odors.

o Data Analysis: The olfactogram (a plot of odor intensity versus retention time) is aligned with
the chromatogram to identify the odor-active compounds.

Sensory Panel Evaluation

Sensory panels provide qualitative and quantitative data on the overall odor profile of a
substance.

Objective: To characterize the odor profile of the musk compounds using a trained panel of
human assessors.

Methodology:

» Panelist Selection and Training: Panelists are screened for their olfactory acuity and trained
to identify and scale the intensity of various odor attributes.

o Sample Presentation: The musk compounds are presented to the panelists in a controlled
environment. Samples may be presented as dilutions in a solvent on smelling strips or in
sniff bottles.

o Evaluation: Panelists rate the intensity of various odor descriptors (e.g., musk, powdery,
animalic, sweet) on a labeled magnitude scale.

o Data Analysis: The data from all panelists are compiled and statistically analyzed to generate
a comprehensive odor profile for each compound.
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In-Vitro Olfactory Receptor Assay

These assays are used to investigate the molecular mechanisms of odor perception by
measuring the response of specific olfactory receptors to odorant molecules.

Objective: To determine the activation profile of olfactory receptors in response to the musk
compounds.

Methodology:

e Cell Culture and Transfection: A cell line (e.g., HEK293) is cultured and transfected with the
gene for a specific olfactory receptor (e.g., OR5AN1, which is known to respond to
macrocyclic musks) and a reporter gene (e.g., luciferase).

o Odorant Stimulation: The transfected cells are exposed to varying concentrations of the
musk compound.

» Signal Detection: Activation of the olfactory receptor by the musk compound initiates a
signaling cascade that results in the expression of the reporter gene. The signal from the
reporter (e.g., light from luciferase) is measured.

o Data Analysis: The response is plotted against the odorant concentration to determine the
receptor's sensitivity and efficacy for the specific musk compound.

Signaling Pathways and Experimental Workflows

To visualize the complex processes involved in musk odor evaluation, the following diagrams
are provided.
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Caption: Experimental workflow for musk odor analysis.
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Caption: Simplified olfactory signaling pathway for musk odorants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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